Cas no 219312-35-3 (2,6-Dimethyl-3-nitrobenzyl bromide)

• Product Name: 2,6-Dimethyl-3-nitrobenzyl bromide
• CAS No: 219312-35-3
• MF: C₉H₁₀BrNO₂
• MW: 244.085201740265
• CID: 5001408
• Update Time: 2025-06-09

2,6-Dimethyl-3-nitrobenzyl bromide Chemical and Physical Properties

Names and Identifiers

• 2,6-Dimethyl-3-nitrobenzyl bromide
• 2-(bromomethyl)-1,3-dimethyl-4-nitrobenzene

• Inchi： 1S/C9H10BrNO2/c1-6-3-4-9(11(12)13)7(2)8(6)5-10/h3-4H,5H2,1-2H3
• InChI Key： AQBGMBCYNMLJBJ-UHFFFAOYSA-N
• SMILES： BrCC1C(C)=CC=C(C=1C)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 193
• XLogP3: 3
• Topological Polar Surface Area: 45.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2,6-Dimethyl-3-nitrobenzyl bromide

Introduction to 2,6-Dimethyl-3-nitrobenzyl Bromide (CAS No. 219312-35-3)

2,6-Dimethyl-3-nitrobenzyl bromide (CAS No. 219312-35-3) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, chemical synthesis, and materials science. This compound is characterized by its unique molecular structure, which includes a bromine atom attached to a benzyl group, two methyl groups at the 2 and 6 positions of the benzene ring, and a nitro group at the 3 position. The combination of these functional groups imparts distinct chemical properties and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of 2,6-Dimethyl-3-nitrobenzyl bromide is C₁₀H₁₁BrNO₂, and its molecular weight is approximately 247.10 g/mol. The compound is typically a white to off-white solid at room temperature and is soluble in common organic solvents such as dichloromethane, acetone, and ethanol. Its physical and chemical properties make it suitable for a wide range of synthetic transformations and reactions.

In the realm of pharmaceutical research, 2,6-Dimethyl-3-nitrobenzyl bromide has been explored for its potential as an intermediate in the synthesis of novel drugs. Recent studies have highlighted its role in the development of compounds with anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the use of this compound as a key intermediate in the synthesis of a series of novel inhibitors targeting specific enzymes involved in cancer progression. The researchers found that these inhibitors exhibited potent activity against various cancer cell lines, demonstrating the potential of 2,6-Dimethyl-3-nitrobenzyl bromide as a building block for drug discovery.

Beyond pharmaceutical applications, 2,6-Dimethyl-3-nitrobenzyl bromide has also found use in materials science. Its unique electronic properties make it an attractive candidate for the development of functional materials such as polymers and coatings. A recent study published in Advanced Materials explored the use of this compound in the synthesis of conductive polymers with enhanced stability and performance. The researchers demonstrated that incorporating 2,6-Dimethyl-3-nitrobenzyl bromide into polymer chains led to significant improvements in electrical conductivity and mechanical strength.

The synthetic versatility of 2,6-Dimethyl-3-nitrobenzyl bromide is further highlighted by its use in organic synthesis. It can undergo various reactions such as nucleophilic substitution, coupling reactions, and reduction processes to form a wide array of derivatives. For example, a study published in Organic Letters in 2020 described a novel method for the efficient synthesis of substituted benzylamines using 2,6-Dimethyl-3-nitrobenzyl bromide. The method involved a palladium-catalyzed cross-coupling reaction followed by selective reduction steps, yielding high-purity products with excellent yields.

In addition to its synthetic applications, 2,6-Dimethyl-3-nitrobenzyl bromide has been studied for its environmental impact and safety profile. Researchers have investigated its biodegradability and toxicity to ensure its safe use in industrial processes. A comprehensive review published in Environmental Science & Technology in 2019 summarized the findings from multiple studies on the environmental fate and effects of this compound. The results indicated that while it is stable under normal conditions, proper handling and disposal practices are essential to minimize any potential risks.

The future prospects for 2,6-Dimethyl-3-nitrobenzyl bromide are promising. Ongoing research continues to uncover new applications and improve synthetic methods for this compound. As scientists delve deeper into its properties and reactivity, it is likely that more innovative uses will be discovered across various industries.

In conclusion, 2,6-Dimethyl-3-nitrobenzyl bromide (CAS No. 219312-35-3) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and organic synthesis. Its unique molecular structure and versatile reactivity make it an important intermediate for developing novel drugs and functional materials. As research progresses, it is expected that this compound will continue to play a crucial role in advancing scientific knowledge and technological innovation.